2-Chloro-4-(3-chlorophenylthio)pyridine

• Molecular Formula: C11H7Cl2NS
• Molecular Weight: 256.1 g/mol
• IUPAC Name: 2-chloro-4-(3-chlorophenyl)sulfanylpyridine
• InChI: InChI=1S/C11H7Cl2NS/c12-8-2-1-3-9(6-8)15-10-4-5-14-11(13)7-10/h1-7H
• InChI Key: WQYXWFNNLTVXSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)SC2=CC(=NC=C2)Cl

Description

2-Chloro-4-(3-chlorophenylthio)pyridine is a halogenated pyridine derivative featuring a chlorine atom at the 2-position of the pyridine ring and a 3-chlorophenylthio group (-S-C₆H₄Cl) at the 4-position.

The compound's structural features—dual chlorine substituents and a sulfur-linked aromatic moiety—impart distinct electronic and steric properties.

Comparison with Similar Compounds

(a) 2-(3-Chlorophenyl)-4-(methylthio)-6-[3-(trifluoromethyl)phenyl]pyridine (CAS 144320-18-3)

• Substituents : Methylthio (-S-CH₃) at position 4, 3-chlorophenyl at position 2, and 3-(trifluoromethyl)phenyl at position 5.
• Key Differences : The trifluoromethyl group increases lipophilicity and electron-withdrawing effects compared to the simpler 3-chlorophenylthio group in the target compound. This modification may enhance metabolic stability in medicinal applications .

(b) 2-Amino-4-(2-chloro-5-(4-substituted phenyl)pyridin-3-yl)-1-(4-substituted phenyl)pyridine Derivatives

• Substituents: Amino group at position 2 and varied substituents (e.g., -NO₂, -Br) on the phenyl rings.
• Key Differences: The amino group introduces hydrogen-bonding capability, altering solubility and interaction with biological targets. These derivatives exhibit broader pharmacological activities, including antimicrobial and anticancer effects .

(c) 2-Chloro-4-(5-chlorothiophen-2-yl)-6-methylnicotinonitrile

• Substituents : Chlorothiophene at position 4 and methyl group at position 6.

Physical and Chemical Properties

A comparative analysis of physical properties is summarized below:

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
2-Chloro-4-(3-chlorophenylthio)pyridine	C₁₁H₇Cl₂NS	256.1	Not reported	Dual Cl substituents, thioether linkage
CAS 144320-18-3	C₁₉H₁₂ClF₃N₂S	400.8	Not reported	Trifluoromethyl group, methylthio
2-Amino-4-(2-chloro-5-(4-X-phenyl)pyridin-3-yl) derivatives	Varies	466–545	268–287	Amino group, diverse substituents

• Melting Points : Derivatives with bulkier substituents (e.g., nitro or bromo groups) exhibit higher melting points (268–287°C) due to increased molecular rigidity and intermolecular forces .
• Molecular Weight : The target compound (256.1 g/mol) is lighter than analogues with additional aromatic or heterocyclic groups (e.g., 400.8 g/mol for CAS 144320-18-3) .